Cas no 78052-01-4 (2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde)

2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde structure
78052-01-4 structure
Product Name:2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde
CAS No:78052-01-4
MF:C11H18O2
MW:182.259423732758
CID:5694675
PubChem ID:130024843
Update Time:2025-10-28

2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,2,4,4-TETRAMETHYL-6-OXOCYCLOHEXANE-1-CARBALDEHYDE
    • 78052-01-4
    • EN300-1139699
    • Cyclohexanecarboxaldehyde, 2,2,4,4-tetramethyl-6-oxo-
    • 2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde
    • Inchi: 1S/C11H18O2/c1-10(2)5-9(13)8(6-12)11(3,4)7-10/h6,8H,5,7H2,1-4H3
    • InChI Key: TVSGMGXTCJYPSF-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(C)CC(C)(C)C1C=O

Computed Properties

  • Exact Mass: 182.130679813g/mol
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 0.978±0.06 g/cm3(Predicted)
  • Boiling Point: 248.6±33.0 °C(Predicted)
  • pka: 7.26±0.60(Predicted)

2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1139699-0.05g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4 95%
0.05g
$912.0 2023-10-26
Enamine
EN300-1139699-0.1g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4 95%
0.1g
$956.0 2023-10-26
Enamine
EN300-1139699-0.25g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4 95%
0.25g
$999.0 2023-10-26
Enamine
EN300-1139699-0.5g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4 95%
0.5g
$1043.0 2023-10-26
Enamine
EN300-1139699-1.0g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4
1g
$1086.0 2023-06-09
Enamine
EN300-1139699-2.5g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4 95%
2.5g
$2127.0 2023-10-26
Enamine
EN300-1139699-5.0g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4
5g
$3147.0 2023-06-09
Enamine
EN300-1139699-10.0g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4
10g
$4667.0 2023-06-09
Enamine
EN300-1139699-1g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4 95%
1g
$1086.0 2023-10-26
Enamine
EN300-1139699-5g
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde
78052-01-4 95%
5g
$3147.0 2023-10-26
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.